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Introduction
Acetyl-6-formylpterin (Ac-6-FP) is a pteridine derivative of significant interest in

immunological research. It is recognized as a potent inhibitor of Mucosal-Associated Invariant T

(MAIT) cell activation. Ac-6-FP functions by binding to the non-polymorphic, MHC class I-

related molecule, MR1. This binding upregulates the surface expression of MR1 on antigen-

presenting cells but does not lead to the activation of the MAIT cell T-cell receptor (TCR).

Instead, it acts as a competitive antagonist to activating ligands, such as derivatives of the

riboflavin (vitamin B2) synthesis pathway (e.g., 5-OP-RU).[1][2][3] This technical guide provides

an overview of commercial suppliers of Acetyl-6-formylpterin for research purposes,

summarizes its key technical data, and outlines relevant experimental concepts and signaling

pathways.

Commercial Suppliers of Acetyl-6-formylpterin
For researchers looking to procure Acetyl-6-formylpterin, several reputable commercial

suppliers offer this compound in various quantities and purities. The following table summarizes

the key information from prominent vendors.
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Supplier
Catalog
Number

Purity
Available
Quantitie
s

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Sigma-

Aldrich
SMB01333

≥95%

(HPLC)
Inquire

29769-49-

1
C₉H₇N₅O₃ 233.18

Cayman

Chemical
23303 ≥95% 5 mg

29769-49-

1
C₉H₇N₅O₃ 233.2

MedChem

Express
HY-112025 >98%

5 mg, 10

mg, 50 mg,

100 mg

29769-49-

1
C₉H₇N₅O₃ 233.18

Technical Data and Properties
Acetyl-6-formylpterin is a stable, synthetic compound. Key technical specifications are

provided below:

Synonyms: Ac-6-FP, N-(6-formyl-3,4-dihydro-4-oxo-2-pteridinyl)-acetamide

Appearance: A crystalline solid

Solubility: Soluble in DMSO and DMF. Limited solubility in ethanol and PBS (pH 7.2).

Storage: For long-term storage, it is recommended to store at -20°C.

Mechanism of Action: MR1 Binding and MAIT Cell
Inhibition
Acetyl-6-formylpterin exerts its inhibitory effect on MAIT cells through its specific interaction

with the MR1 molecule. The proposed mechanism involves the following key steps:

Uptake by Antigen-Presenting Cells (APCs): Acetyl-6-formylpterin is taken up by APCs.

Binding to MR1: Inside the cell, likely within the endoplasmic reticulum, Acetyl-6-
formylpterin binds to the antigen-binding cleft of the MR1 molecule.
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Covalent Bond Formation: A crucial aspect of this interaction is the formation of a covalent

Schiff base between the formyl group of Acetyl-6-formylpterin and the lysine 43 (Lys43)

residue within the MR1 binding pocket.[2]

MR1 Surface Expression: The binding of Acetyl-6-formylpterin stabilizes the MR1

molecule, leading to its trafficking and increased expression on the surface of the APC.

Competitive Inhibition: By occupying the MR1 binding site, Acetyl-6-formylpterin prevents

the binding of activating microbial ligands, thereby inhibiting the downstream activation of

MAIT cells.

Experimental Protocols and Methodologies
While specific protocols can vary between laboratories, the following section outlines the

general methodologies for key experiments involving Acetyl-6-formylpterin.

In Vitro MAIT Cell Activation Assay
This assay is used to assess the inhibitory effect of Acetyl-6-formylpterin on MAIT cell

activation.

1. Cell Culture:

Co-culture antigen-presenting cells (APCs), such as THP-1 monocytes or B-cell lines, with a
source of MAIT cells (e.g., isolated Vα7.2+ T cells from peripheral blood mononuclear cells -
PBMCs). 2. Treatment:
Pre-incubate APCs with varying concentrations of Acetyl-6-formylpterin (a typical inhibitory
concentration, IC50, is around 0.1 μM) for a designated period.[2]
Add a known MAIT cell agonist, such as a fixed preparation of E. coli or the synthetic ligand
5-OP-RU, to stimulate the co-culture. 3. Incubation:
Incubate the cells for a suitable period (e.g., 18-24 hours) to allow for MAIT cell activation. 4.
Analysis:
Assess MAIT cell activation by measuring the expression of activation markers like CD69 or
CD25 via flow cytometry, or by quantifying cytokine production (e.g., IFN-γ, TNF-α) in the
culture supernatant using ELISA or intracellular cytokine staining.

Flow Cytometry for MR1 Surface Expression
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This method is used to confirm the upregulation of MR1 on the cell surface following treatment

with Acetyl-6-formylpterin.

1. Cell Culture and Treatment:

Culture APCs (e.g., C1R cell line transfected with MR1) and treat with Acetyl-6-formylpterin
for a specified time (e.g., 24 hours). 2. Staining:
Harvest the cells and wash with a suitable buffer (e.g., FACS buffer).
Incubate the cells with a primary antibody specific for MR1.
Wash the cells to remove unbound primary antibody.
Incubate with a fluorescently labeled secondary antibody.
Include appropriate isotype controls to account for non-specific binding. 3. Data Acquisition
and Analysis:
Acquire data on a flow cytometer.
Analyze the data to determine the mean fluorescence intensity (MFI) of MR1 staining, which
corresponds to the level of surface expression.

Signaling Pathways and Logical Relationships
The interaction of Acetyl-6-formylpterin with the MR1/MAIT cell axis can be visualized

through the following diagrams.
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Caption: Mechanism of Acetyl-6-formylpterin mediated inhibition of MAIT cell activation.
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Caption: General experimental workflow for assessing MAIT cell inhibition by Acetyl-6-
formylpterin.
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Caption: Context of MR1 signaling in MAIT cells, highlighting the inhibitory role of Acetyl-6-
formylpterin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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